(5-methyl-1H-pyrrol-3-yl)-acetic acid
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Description
(5-Methyl-1H-pyrrol-3-yl)-acetic acid is a pyrrole derivative characterized by a five-membered aromatic heterocyclic ring containing one nitrogen atom. The compound features a methyl group at the 5-position and an acetic acid moiety at the 3-position of the pyrrole ring. Pyrrole derivatives are widely studied for their electronic properties, bioactivity, and applications in medicinal chemistry.
Properties
CAS No. |
102074-66-8 |
|---|---|
Molecular Formula |
C7H9NO2 |
Molecular Weight |
139.15 g/mol |
IUPAC Name |
2-(5-methyl-1H-pyrrol-3-yl)acetic acid |
InChI |
InChI=1S/C7H9NO2/c1-5-2-6(4-8-5)3-7(9)10/h2,4,8H,3H2,1H3,(H,9,10) |
InChI Key |
CYDKEXZVCJCNEP-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CN1)CC(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Challenges
- Bioactivity: Amino-substituted pyrazole-acetic acids (e.g., ) show higher antimicrobial activity compared to pyrrole analogs, likely due to enhanced hydrogen bonding with biological targets .
- Synthetic Challenges : Introducing electron-withdrawing groups (e.g., -CF₃) on pyrrole rings requires careful optimization to avoid ring decomposition .
- Computational Studies : Density functional theory (DFT) analyses () predict that pyrrole derivatives exhibit lower HOMO-LUMO gaps than pyrazoles, influencing redox behavior .
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